Angular pyranocoumarins

Angular pyranocoumarins are a unique class of natural products with complex structures, characterized by the angular arrangement of pyran rings attached to coumarin moieties. These compounds exhibit significant phototoxicity due to their ability to form DNA adducts upon ultraviolet light exposure, making them relevant in both pharmacology and dermatology research. Structurally, they often consist of a benzopyran ring fused to a coumarin core, creating a angular configuration that can influence their bioavailability and pharmacokinetic properties. Due to their photoactive nature, these compounds are also being explored for their potential use as photodynamic therapeutic agents in cancer treatment. Angular pyranocoumarins' diverse structural features and functional groups provide versatile applications in drug discovery and development processes, highlighting the importance of understanding their chemical behavior and biological activities.

Chemical Name	CAS	MF
2H,8H-Benzo[1,2-b:3,4-b']dipyran-8-one,3,4-dihydro-3-hydroxy-2,2-dimethyl-, (+)- (9CI)	103537-98-0	C₁₄H₁₄O₄
(2S)-4α-Ethenyl-3,4-dihydro-2β-hydroxy-4,10-dimethyl-2-[(S)-3,3-dimethyloxiranyl]-2H,5H-pyrano[3,2-c][1]benzopyran-5-one	63893-02-7	C₂₀H₂₂O₅
2H,5H-Pyrano[3,2-c][1]benzopyran-5-one,2,2,10-trimethyl- (9CI)	64190-59-6	C₁₅H₁₄O₃
Hyuganin D	77331-76-1	C₂₀H₂₂O₇
(10S,11S,12S)-12-fluoro-6,6,10,11-tetramethyl-4-propyl-11,12-dihydro-2H,6H,10H-dipyrano[2,3-f:2',3'-h]chromen-2-one	183791-88-0	C₂₂H₂₅FO₄
Cordatolide A	98449-39-9	C₂₀H₂₂O₅
2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-4H,5H-pyrano3,2-cchromene-3-carbonitrile	371925-36-9	C₂₁H₁₆N₂O₅
4H,5H-Pyrano[3,2-c][1]benzopyran-3-carbonitrile,2-amino-4-(4-fluorophenyl)-5-oxo-	298217-15-9	C₁₉H₁₁FN₂O₃
(9R,10R)-10-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl 2,3-dimethyloxirane-2-carboxylate	11350-35-9	C₂₁H₂₂O₈
ethyl 2-amino-4-(4-bromophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carboxylate	158833-80-8	C₂₁H₁₆BrNO₅

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